cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
Cis-5,8,11,14,17-eicosapentaenoic acid methyl ester is a fatty acid methyl ester.
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester is a natural product found in Murrayella periclados and Marchantia polymorpha with data available.
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester is a natural product found in Murrayella periclados and Marchantia polymorpha with data available.
Brand Name:
Vulcanchem
CAS No.:
2734-47-6
VCID:
VC20870446
InChI:
InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
CAS No.: 2734-47-6
Cat. No.: VC20870446
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cis-5,8,11,14,17-eicosapentaenoic acid methyl ester is a fatty acid methyl ester. cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester is a natural product found in Murrayella periclados and Marchantia polymorpha with data available. |
|---|---|
| CAS No. | 2734-47-6 |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | methyl (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate |
| Standard InChI | InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16- |
| Standard InChI Key | QWDCYFDDFPWISL-JEBPEJKESA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:25 mgPurity:99%Physical liquid |
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